Cas no 142260-40-0 (Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-)
142260-40-0 structure
Product Name:Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-
CAS No:142260-40-0
MF:C23H25NO2
MW:347.45010638237
CID:1316449
Update Time:2024-08-18
Benzeneheptanoic acid, 4-(2-quinolinylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-
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- Inchi: 1S/C23H25NO2/c25-23(26)10-4-2-1-3-7-18-11-13-19(14-12-18)17-21-16-15-20-8-5-6-9-22(20)24-21/h5-6,8-9,11-16H,1-4,7,10,17H2,(H,25,26)
- InChI Key: KMYFLSVOUWPLPL-UHFFFAOYSA-N
- SMILES: C1(CCCCCCC(O)=O)=CC=C(CC2C=CC3C(N=2)=CC=CC=3)C=C1
Computed Properties
- Exact Mass: 347.18865
Experimental Properties
- Density: 1.134±0.06 g/cm3(Predicted)
- Boiling Point: 540.7±38.0 °C(Predicted)
- PSA: 50.19
- pka: 4.77±0.10(Predicted)
Benzeneheptanoic acid, 4-(2-quinolinylmethyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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